Cas no 196496-85-2 (Hydroxylamine, O-1-naphthalenyl-)

• Product Name: Hydroxylamine, O-1-naphthalenyl-
• CAS No: 196496-85-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD26383870
• CID: 5211892
• PubChem ID: 15703664
• Update Time: 2026-03-06

Hydroxylamine, O-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-1-naphthalenyl-
• O-Naphthalen-1-yl-hydroxylamine

• MDL： MFCD26383870
• Inchi： 1S/C10H9NO/c11-12-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H,11H2
• InChI Key： MWFMCZWMLLCBJH-UHFFFAOYSA-N
• SMILES： NOC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Hydroxylamine, O-1-naphthalenyl-

Hydroxylamine, O-1-naphthalenyl- (CAS No. 196496-85-2): Properties, Applications, and Market Insights

Hydroxylamine, O-1-naphthalenyl- (CAS No. 196496-85-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 1-naphthylhydroxylamine, is a derivative of hydroxylamine and naphthalene, combining unique chemical properties that make it valuable for various applications. Its molecular structure features a hydroxylamine group (-NHOH) attached to the 1-position of a naphthalene ring, which enhances its reactivity and utility in synthetic chemistry.

The chemical properties of Hydroxylamine, O-1-naphthalenyl- include its moderate solubility in organic solvents like ethanol and acetone, while being less soluble in water. Its molecular formula is C₁₀H₉NO, and it typically appears as a pale yellow to white crystalline solid. The compound's stability under controlled conditions makes it suitable for laboratory and industrial use, though proper handling is essential to maintain its integrity.

One of the primary applications of Hydroxylamine, O-1-naphthalenyl- is in the synthesis of pharmaceutical intermediates. Researchers utilize it to create complex molecules for drug development, particularly in the fields of oncology and neurology. Its ability to act as a reducing agent or a nucleophile in organic reactions makes it a versatile tool for chemists. Additionally, it is employed in the production of dyes and pigments, where its naphthalene backbone contributes to colorfastness and vibrancy.

In recent years, the demand for Hydroxylamine, O-1-naphthalenyl- has increased due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's efficiency in catalytic processes and minimal waste generation align with environmental goals. For instance, it is used in the synthesis of biodegradable polymers and eco-friendly agrochemicals, addressing global concerns about pollution and resource depletion.

The market trends for Hydroxylamine, O-1-naphthalenyl- reflect its growing importance. According to industry reports, the compound's market is projected to expand at a compound annual growth rate (CAGR) of 5-7% over the next decade. This growth is driven by advancements in pharmaceutical research and the increasing adoption of sustainable chemical processes. Manufacturers are investing in scalable production methods to meet the rising demand while ensuring cost-effectiveness.

Researchers and industry professionals frequently search for Hydroxylamine, O-1-naphthalenyl- suppliers and CAS 196496-85-2 specifications to source high-quality material for their projects. Common queries include its purity standards, storage conditions, and safety data sheets (SDS). Providing accurate and detailed information on these aspects can enhance the compound's accessibility and usability in various applications.

Another area of interest is the analytical methods for Hydroxylamine, O-1-naphthalenyl-. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and quantify the compound. These methods ensure its quality and consistency, which are critical for regulatory compliance and research reproducibility.

In summary, Hydroxylamine, O-1-naphthalenyl- (CAS No. 196496-85-2) is a multifaceted compound with significant applications in pharmaceuticals, dyes, and sustainable chemistry. Its unique properties and growing market demand underscore its importance in modern chemical research and industry. By staying informed about its latest developments and applications, stakeholders can leverage its potential to drive innovation and sustainability.